N-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)-4-(1H-pyrrol-1-yl)benzamide

• IUPAC Name: N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-4-pyrrol-1-ylbenzamide
• InChI: InChI=1S/C20H21N3O3S/c24-18-13-27-20(26)23(18)17-6-2-1-5-16(17)21-19(25)14-7-9-15(10-8-14)22-11-3-4-12-22/h3-4,7-12,16-17H,1-2,5-6,13H2,(H,21,25)
• InChI Key: ORIUHIHVRAXVJC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)NC(=O)C2=CC=C(C=C2)N3C=CC=C3)N4C(=O)CSC4=O
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol
• CAS No.: 1207019-89-3

Description

N-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)-4-(1H-pyrrol-1-yl)benzamide is a useful research compound. Its molecular formula is C20H21N3O3S and its molecular weight is 383.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has been conducted on the synthesis of new thiazole and pyrazole derivatives based on the tetrahydrobenzothiophene moiety, which includes structures similar to the compound . These compounds have been evaluated for their antimicrobial activities, showing promising results against various bacterial strains. The detailed synthetic pathways and the antimicrobial efficacy of these compounds suggest their potential as leads for developing new antimicrobial agents (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).

Antihyperglycemic Agents

A series of thiazolidinedione derivatives, closely related to the target compound, has been synthesized and identified as potential antidiabetic agents. These studies include structure-activity relationship (SAR) analyses, leading to the identification of compounds with significant antihyperglycemic activity. This research underscores the compound's framework as a valuable scaffold for developing new diabetes treatments (Nomura, Kinoshita, Satoh, Maeda, Murakami, Tsunoda, Miyachi, & Awano, 1999).

Heterocyclic Synthesis with Antibiotic Potential

Another study focused on the synthesis of antibiotic and antibacterial drugs using a carboxamide derivative, aiming to develop new drugs with significant biological activity. This research highlights the compound's utility in synthesizing heterocyclic compounds with potential antibiotic properties (Ahmed, 2007).

Antitumor Agents

Benzothiazole derivatives based on a similar structural motif have been synthesized and evaluated for their antitumor activities. These compounds have demonstrated selective cytotoxicity against tumor cell lines, indicating the compound's relevance in designing novel antitumor agents (Yoshida et al., 2005).

Inhibition of Vascular Endothelial Growth Factor Receptor-2

Research into substituted benzamides has yielded potent and selective inhibitors of the vascular endothelial growth factor receptor-2 (VEGFR-2), a key target in cancer therapy. This study provides insights into the design of aminothiazole-based analogues with therapeutic potential in cancer treatment (Borzilleri et al., 2006).